Cas no 13234-75-8 ([1,1'-Biphenyl]-2-carboxylic acid, 3',5-dimethoxy-)

[1,1'-Biphenyl]-2-carboxylic acid, 3',5-dimethoxy- structure
13234-75-8 structure
Product Name:[1,1'-Biphenyl]-2-carboxylic acid, 3',5-dimethoxy-
CAS No:13234-75-8
MF:C15H14O4
MW:258.269264698029
CID:1230862
PubChem ID:13461694
Update Time:2025-04-20

[1,1'-Biphenyl]-2-carboxylic acid, 3',5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2-carboxylic acid, 3',5-dimethoxy-
    • 4-methoxy-2-(3-methoxyphenyl)benzoic acid
    • 3',5-Dimethoxy-[1,1'-biphenyl]-2-carboxylic acid
    • DB-410617
    • 2-carboxy-5,5'-dimethoxybiphenyl
    • SCHEMBL8202718
    • DTXSID00541408
    • 13234-75-8
    • 3',5-Dimethoxy[1,1'-biphenyl]-2-carboxylic acid
    • ZCJQKBDHACGOOD-UHFFFAOYSA-N
    • Inchi: 1S/C15H14O4/c1-18-11-5-3-4-10(8-11)14-9-12(19-2)6-7-13(14)15(16)17/h3-9H,1-2H3,(H,16,17)
    • InChI Key: ZCJQKBDHACGOOD-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C(=O)O)=C(C=1)C1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 258.08922
  • Monoisotopic Mass: 258.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
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